Cas no 185331-81-1 ((3S)-N-Butyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide)

• Product name: (3S)-N-Butyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide
• CAS No: 185331-81-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321
• CID: 2784951
• PubChem ID: 28208665

(3S)-N-Butyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (3S)-N-Butyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide
• (S)-N-Butyl-1,2,3,4-tetrahydroisoquinoline-3-carboxamide
• SCHEMBL6937981
• 185331-81-1
• DTXSID40651171

• Inchi： InChI=1S/C14H20N2O/c1-2-3-8-15-14(17)13-9-11-6-4-5-7-12(11)10-16-13/h4-7,13,16H,2-3,8-10H2,1H3,(H,15,17)/t13-/m0/s1
• InChI Key： UWWUJDUTLUVBFE-ZDUSSCGKSA-N

Computed Properties

• Exact Mass: 232.157563266Da
• Monoisotopic Mass: 232.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.1Ų